
Publish Comparison Guide: C₂₂H₂₄ClN₅
Structure-Activity Relationship (SAR) Studies

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Executive Summary
C₂₂H₂₄ClN₅ is a synthetic triazolobenzodiazepine derivative, structurally distinct from the

clinical standard Alprazolam (Xanax) by the substitution of the C-1 methyl group with a basic 2-

(diethylamino)ethyl side chain.[1] This modification shifts the physicochemical profile from a

purely lipophilic anxiolytic to a basic, amphiphilic ligand, potentially altering bioavailability,

receptor residence time, and water solubility.

This guide analyzes the SAR implications of this C-1 expansion, comparing its pharmacophore

against Alprazolam, Adinazolam, and the research compound U-43,465.[1]

Chemical Identity & Structural Logic
Molecule Specification

IUPAC Name: 1-[2-(diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a]

[1,4]benzodiazepine[1]

Molecular Formula: C₂₂H₂₄ClN₅[1]

Molecular Weight: 393.91 g/mol [1]
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Core Scaffold: 1,4-Benzodiazepine fused with a 1,2,4-triazole ring.[1][2][3]

Key Substituents:

C-8 Position: Chlorine (Electron-withdrawing, essential for GABA-A affinity).[1]

C-6 Position: Phenyl ring (Pi-stacking interaction with receptor).[1]

C-1 Position:2-(Diethylamino)ethyl (The variable region defining this specific analog).[1]
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Figure 1:Pharmacophore decomposition of C₂₂H₂₄ClN₅ highlighting the critical C-1 modification

compared to standard benzodiazepines.[1]

Structure-Activity Relationship (SAR) Analysis
The biological activity of triazolobenzodiazepines is governed by the ability to bind the

Benzodiazepine Binding Site (BBS) on the GABA-A receptor (interface of α and γ subunits).[1]

The C-1 Substituent Effect
The primary deviation in C₂₂H₂₄ClN₅ is the amino-alkyl extension at position 1.[1]
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Alprazolam (Reference): Contains a Methyl group.[1][4] High lipophilicity (LogP ~2.1), rapid

BBB penetration, but low aqueous solubility.[1]

C₂₂H₂₄ClN₅ (Target): Contains a Diethylaminoethyl group.[1][5]

Basicity: The tertiary amine (pKₐ ~9.[1]0) introduces a protonatable center, significantly

increasing aqueous solubility at physiological pH compared to neutral benzodiazepines.[1]

Receptor Interaction: Early SAR studies (Hester et al.) suggest that while small alkyl

groups (methyl) are optimal for steric fit in the lipophilic pocket, larger basic groups can

retain affinity if the side chain is flexible enough to fold away or interact with auxiliary

residues (e.g., acidic residues near the binding pocket entrance).[1]

Metabolic Stability: The diethylamino group is a target for N-dealkylation, potentially acting

as a "prodrug-like" feature or generating active metabolites (similar to how Adinazolam is

metabolized to N-desmethyladinazolam).[1]

Electronic Effects (C-8 & C-6)
C-8 Chlorine: The electronegative chlorine is non-negotiable for high potency.[1] Replacing it

with hydrogen or electron-donating groups drastically reduces affinity.[1]

C-6 Phenyl: Provides essential pi-pi stacking interactions within the receptor's aromatic cage

(likely involving Phenylalanine/Tyrosine residues).[1]

Comparative Performance: C₂₂H₂₄ClN₅ vs.
Alternatives
This table contrasts C₂₂H₂₄ClN₅ with clinically established and research-grade alternatives.
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Pharmacokinetic Differentiation
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Figure 2:Binding and pharmacokinetic differentiation.[1] C₂₂H₂₄ClN₅ offers a solubility

advantage via its basic side chain, unlike the neutral Alprazolam.

Experimental Protocols
To validate the activity of C₂₂H₂₄ClN₅, the following self-validating protocols are recommended.

Protocol A: Competitive Radioligand Binding Assay
Objective: Determine the affinity (Ki) of C₂₂H₂₄ClN₅ for the GABA-A benzodiazepine site.[1]

Membrane Preparation:

Homogenize rat cerebral cortex in 50 mM Tris-citrate buffer (pH 7.4).[1]

Centrifuge at 20,000 x g for 20 mins; wash pellet 3 times to remove endogenous GABA.
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Incubation:

Ligand: [³H]-Flumazenil (Antagonist) or [³H]-Flunitrazepam (Agonist) at 1 nM.[1]

Competitor: C₂₂H₂₄ClN₅ (Concentration range: 10⁻¹⁰ M to 10⁻⁵ M).[1]

Non-Specific Control: 10 µM Diazepam.[1]

Incubate at 4°C for 90 minutes.

Filtration:

Rapidly filter through GF/B glass fiber filters using a cell harvester.[1]

Wash 3x with ice-cold buffer.[1]

Analysis:

Measure radioactivity via liquid scintillation counting.[1]

Calculate IC₅₀ and convert to Ki using the Cheng-Prusoff equation:

[1]

Protocol B: Solubility & LogD Determination
Objective: Quantify the physicochemical advantage of the C-1 basic side chain.

Buffer Preparation: Prepare Phosphate Buffered Saline (PBS) at pH 7.4.[1]

Saturation: Add excess C₂₂H₂₄ClN₅ solid to 1 mL buffer. Shake at 25°C for 24 hours.

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

Quantification:

Analyze supernatant via HPLC-UV (254 nm).[1]

Compare peak area against a standard curve of dissolved compound in DMSO.[1]
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Expectation: C₂₂H₂₄ClN₅ should show >100-fold higher solubility than Alprazolam due to

amine protonation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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